Cas no 1003608-91-0 (3-Bromo-2-chloro-6-fluorophenylacetonitrile)

3-Bromo-2-chloro-6-fluorophenylacetonitrile structure
1003608-91-0 structure
Product Name:3-Bromo-2-chloro-6-fluorophenylacetonitrile
CAS No:1003608-91-0
MF:C8H4BrClFN
MW:248.479463577271
CID:4675529
Update Time:2023-08-14

3-Bromo-2-chloro-6-fluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-chloro-6-fluorophenylacetonitrile
    • CMXWYLCYVCFYRI-UHFFFAOYSA-N
    • FCH4124871
    • PC501251
    • (3-bromo-2-chloro-6-fluoro-phenyl)-acetonitrile
    • Inchi: 1S/C8H4BrClFN/c9-6-1-2-7(11)5(3-4-12)8(6)10/h1-2H,3H2
    • InChI Key: CMXWYLCYVCFYRI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(CC#N)=C1Cl)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Topological Polar Surface Area: 23.8
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